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Compound of Interest

Compound Name: 3-Fluorobenzoic Acid

Cat. No.: B117668

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data available for 3-
Fluorobenzoic acid (CAS No. 455-38-9). The information is compiled from Safety Data Sheets
(SDS), toxicological databases, and scientific literature to address the needs of professionals in
research and drug development.

Hazard Identification and Classification

3-Fluorobenzoic acid is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
identified are related to its irritant properties.

GHS Classification

The compound is consistently classified by multiple suppliers and databases with the following
hazard statements:

» Skin Irritation (Category 2): Causes skin irritation.[1][2]
» Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

» Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1]
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Signal Word: Warning

Hazard Pictogram:

e GHSO07: Exclamation Mark

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Precautionary Statements:

A comprehensive set of precautionary statements is recommended for handling 3-
Fluorobenzoic acid, including:

Prevention: P261, P264, P271, P280

Response: P302 + P352, P305 + P351 + P338

Storage: Not specified in all sources.

Disposal: Not specified in all sources.

Toxicological Data

Quantitative toxicological data for 3-Fluorobenzoic acid, such as LD50 (lethal dose, 50%) and
LC50 (lethal concentration, 50%), are not readily available in public databases. A Safety Data
Sheet from a major supplier explicitly states that no acute toxicity information is available for
the product.[1]

In the absence of specific data, an assessment of toxicity relies on its irritant properties and
read-across from similar compounds.

Physicochemical Information
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Understanding the physicochemical properties of 3-Fluorobenzoic acid is essential for
assessing its potential for absorption and distribution.

Property Value Source
Molecular Formula C7H5FO2 PubChem
Molecular Weight 140.11 g/mol PubChem
Appearance White to light yellow powder PubChem
Melting Point 122-124 °C Sigma-Aldrich
Water Solubility Very soluble Wikipedia
pKa 3.86 Wikipedia

Potential Toxicological Pathways

While specific signaling pathways for 3-Fluorobenzoic acid-induced toxicity in mammalian
cells are not well-documented, information from microbial metabolism and general principles of
chemical irritants provide valuable insights.

Metabolic Pathways in Microorganisms

Studies on the biodegradation of 3-Fluorobenzoic acid in microorganisms have identified two
primary metabolic pathways. One of these pathways can lead to the formation of a cytotoxic
intermediate.

o Pathway 1 (1,2-Dioxygenation): This pathway leads to the formation of 3-fluorocatechol,
which is metabolized slowly and can accumulate, leading to cytotoxic effects.

o Pathway 2 (1,6-Dioxygenation): This alternative pathway avoids the accumulation of the toxic
3-fluorocatechol intermediate.
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Predicted Mammalian Metabolism and General Irritant
Pathways

Mammalian Metabolism: Benzoic acid and its derivatives are typically metabolized in the liver.
The primary route of metabolism for benzoic acid is conjugation with glycine to form hippuric
acid, which is then excreted in the urine. While specific studies on the metabolism of 3-
Fluorobenzoic acid in mammals are limited, it is plausible that it follows a similar pathway.
However, the presence of the fluorine atom may influence the rate and extent of metabolism
and could potentially lead to the formation of other metabolites. Studies on other benzoic acid
derivatives have indicated potential for hepatorenal (liver and kidney) effects.

General Cellular Pathways of Chemical Irritants: The skin, eye, and respiratory irritation caused
by 3-Fluorobenzoic acid are likely mediated by general inflammatory pathways initiated by
chemical stressors.
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Experimental Protocols for Hazard Assessment

While specific experimental results for 3-Fluorobenzoic acid are not publicly available, its
classification as a skin and eye irritant would have been determined using standardized testing
protocols. The following are summaries of the likely methodologies.

Skin Irritation Testing

The potential for skin irritation is typically assessed using in vivo or in vitro methods.

In Vivo: Draize Rabbit Skin Test (OECD TG 404)
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o Test System: Albino rabbits.

e Procedure: A small amount of the test substance (0.5 g) is applied to a shaved patch of skin
and covered with a gauze patch for a specified duration (typically 4 hours).

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
various time points after patch removal (e.g., 1, 24, 48, and 72 hours).

e Scoring: The severity of the reactions is scored, and the substance is classified based on the
mean scores.

In Vitro: Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

o Test System: A three-dimensional model of the human epidermis cultured from human
keratinocytes.

e Procedure: The test substance is applied topically to the surface of the RhE tissue for a
defined period.

o Endpoint: Cell viability is measured, typically using the MTT assay. A reduction in cell viability
below a certain threshold indicates an irritant potential.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

In Vivo (Rabbit)
OECD TG 404

Topical Application

ye

a
@e Erythema@ @e Cell V@

In Vitro (RhE)
OECD TG 439

Click to download full resolution via product page

Eye Irritation Testing
Eye irritation potential is also assessed through in vivo and in vitro methods.
In Vivo: Draize Rabbit Eye Test (OECD TG 405)

o Test System: Albino rabbits.

e Procedure: A small amount of the test substance (0.1 mL or 0.1 g) is instilled into the
conjunctival sac of one eye. The other eye serves as a control.

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at
specific intervals (e.g., 1, 24, 48, and 72 hours).
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e Scoring: Lesions are scored, and the substance is classified based on the severity and
reversibility of the effects.

In Vitro/Ex Vivo: Bovine Corneal Opacity and Permeability (BCOP) Test (OECD TG 437) &
Hen's Egg Test on Chorioallantoic Membrane (HET-CAM)

o BCOP: Uses corneas from slaughtered cattle to measure changes in opacity and
permeability after exposure to a test substance.

o HET-CAM: Uses the chorioallantoic membrane of fertilized chicken eggs to observe vascular
damage (hemorrhage, lysis, coagulation) upon application of the test substance.
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Safe Handling and Exposure Controls

Given the irritant nature of 3-Fluorobenzoic acid, appropriate engineering controls and
personal protective equipment (PPE) are essential.

e Engineering Controls: Use in a well-ventilated area, preferably in a fume hood, to minimize
inhalation of dust.

e Personal Protective Equipment:
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
o Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat.

o Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved
respirator.

Conclusion

3-Fluorobenzoic acid is a well-characterized irritant to the skin, eyes, and respiratory system.
While specific quantitative acute toxicity data are lacking, the available information is sufficient
to warrant careful handling and the use of appropriate personal protective equipment. The
potential for formation of a cytotoxic metabolite, as seen in microbial systems, suggests that
further investigation into its mammalian metabolism and cellular toxicity mechanisms could be
beneficial for a more complete risk assessment, particularly in the context of drug development
where understanding metabolic fate is critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Key Concepts: Chemical Sensitization - Multiple Chemical Sensitivities - NCBI Bookshelf
[ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b117668?utm_src=pdf-body
https://www.benchchem.com/product/b117668?utm_src=pdf-body
https://www.benchchem.com/product/b117668?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK234810/
https://www.ncbi.nlm.nih.gov/books/NBK234810/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

¢ 2. Cellular and molecular mechanisms in environmental and occupational inhalation
toxicology - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of 3-
Fluorobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117668#3-fluorobenzoic-acid-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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